![molecular formula C15H19F2NO B3870393 1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol](/img/structure/B3870393.png)
1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol
Overview
Description
1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol is a chemical compound that has been of great interest to scientists due to its potential applications in the field of medicinal chemistry. This compound is a member of the isoquinolinol family, which is known for its diverse pharmacological activities.
Mechanism of Action
The mechanism of action of 1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol is not fully understood, but it is believed to act on multiple targets in the central nervous system. The compound is known to interact with GABA receptors, which are involved in the regulation of neuronal excitability. It also modulates the activity of dopamine and serotonin receptors, which are important neurotransmitters involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in neuronal excitability and anxiolytic effects. The compound has also been shown to increase the release of dopamine and serotonin, which can lead to improvements in mood and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol is its broad range of pharmacological activities, which makes it a useful tool for studying the central nervous system. However, one limitation is that the compound has relatively low potency, which can make it challenging to study in certain experimental settings.
Future Directions
There are a number of future directions for research on 1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol. One area of interest is the development of more potent analogs of the compound, which could be used to study its pharmacological activities in greater detail. Another area of interest is the investigation of the compound's potential as a treatment for neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, the compound could be studied for its potential as a treatment for anxiety and other psychiatric disorders.
Scientific Research Applications
1-(3,4-difluorophenyl)octahydro-4a(2H)-isoquinolinol has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including anticonvulsant, analgesic, and anxiolytic effects. The compound has also been investigated for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
1-(3,4-difluorophenyl)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2NO/c16-12-5-4-10(9-13(12)17)14-11-3-1-2-6-15(11,19)7-8-18-14/h4-5,9,11,14,18-19H,1-3,6-8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMEOWFDQSWXKOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CCNC(C2C1)C3=CC(=C(C=C3)F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.